2-(3-(4-isopropylphenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-yl)acetamide

• IUPAC Name: 2-[2-oxo-3-(4-propan-2-ylphenyl)imidazolidin-1-yl]-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C19H22N4O2/c1-14(2)15-6-8-16(9-7-15)23-12-11-22(19(23)25)13-18(24)21-17-5-3-4-10-20-17/h3-10,14H,11-13H2,1-2H3,(H,20,21,24)
• InChI Key: HVSVFNFUJOQOKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CCN(C2=O)CC(=O)NC3=CC=CC=N3
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

2-(3-(4-isopropylphenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-yl)acetamide is a chemical compound that has been synthesized for its potential applications in scientific research. This compound has been found to have a unique mechanism of action and is being studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Corrosion Inhibition

2-(Alkylsulfanyl)-N-(pyridin-2-yl)acetamide derivatives have been synthesized and evaluated as corrosion inhibitors. These compounds showed promising inhibition efficiencies in both acidic and mineral oil mediums, suggesting potential applications in corrosion prevention (Yıldırım & Cetin, 2008).

Oxidation Reactivity and Chemical Characterization

The chemical oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamide compounds has been studied, yielding various products under different conditions. These results contribute to understanding the reactivity and potential applications of similar compounds in chemical synthesis (Pailloux et al., 2007).

Synthesis of Heterocyclic Compounds

Research has shown that 2-(1,3-thiazolidin-2-ylidene)acetamides can be used in cyclocondensation reactions, leading to the formation of new heterocyclic assemblies. This synthesis pathway could be valuable in pharmaceutical and material science applications (Obydennov et al., 2017).

Pharmaceutical Applications

4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide is an advantageous intermediate in producing pharmaceutically effective compounds. This suggests potential applications in drug development and pharmaceutical research (Fort, 2002).

Molecular Structure and Interactions

Studies have examined the molecular structure of compounds like N-[(4-methyl-2,5-dioxoimidazolidin-4-yl)(phenyl)methyl]acetamide. Understanding these structures and their interactions is crucial for applications in materials science and molecular engineering (Sethusankar et al., 2002).